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Compound of Interest

Compound Name: Methyl 4-Formylbenzoate

Cat. No.: B139623

An In-depth Technical Guide to the Melting Point of Methyl 4-Formylbenzoate

Introduction

Methyl 4-formylbenzoate (CAS No. 1571-08-0) is a bifunctional organic compound containing
both an ester and an aldehyde group.[1] It serves as a crucial intermediate in the synthesis of
various fine chemicals, including fluorescent whitening agents and active pharmaceutical
ingredients.[2][3] In the context of drug development and chemical research, the physical
properties of a compound are of paramount importance for its characterization, purification, and
quality control. The melting point, in particular, is a fundamental and easily determinable
physical constant that provides a primary indication of a substance's purity. A sharp melting
range typically signifies a high degree of purity, whereas a broad melting range often suggests
the presence of impurities. This guide provides a comprehensive overview of the melting point
of methyl 4-formylbenzoate, including reported values, a detailed experimental protocol for its
determination, and relevant safety information.

Physicochemical Properties

Methyl 4-formylbenzoate appears as a white to cream-colored crystalline powder or chunks.
[1] It is soluble in various organic solvents but has low solubility in water.[1]

Table 1: Physicochemical Data for Methyl 4-formylbenzoate
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Property Value Source(s)
Molecular Formula CoHsO0s3 [1114]
Molar Mass 164.16 g/mol [1][5]

White to cream crystalline
Appearance [1]
powder and/or chunks

Boiling Point 264 - 266 °C [4115]
Density ~1.2 g/cm3 (at 20 °C) [415116]
Flash Point 128 °C [5]1[6]

Melting Point Data

The reported melting point of methyl 4-formylbenzoate varies slightly across different
commercial and database sources. This variation can be attributed to the purity of the sample
and the methodology used for determination. A summary of reported melting points is
presented below.

Table 2: Reported Melting Points of Methyl 4-formylbenzoate

Melting Point Range (°C) Source

60 - 62.2 °C (140 - 144 °F) PubChem (NTP, 1992)[1]
59-63°C ChemicalBook[2]
59-63°C Thermo Scientific[7]

59 °C Merck Millipore[6]

57 -64°C chem-supply.com[4]

56 - 59 °C Thomas Scientific[5]

The consensus from these sources places the melting point in the range of 56 °C to 64 °C. For
a highly pure sample, a sharper melting range within this window is expected.
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Experimental Protocol: Melting Point Determination

The most common method for determining the melting point of a solid organic compound is
using a capillary melting point apparatus.

Objective: To determine the melting point range of a solid sample of methyl 4-formylbenzoate.

Materials and Apparatus:

Methyl 4-formylbenzoate sample

Capillary tubes (sealed at one end)

Melting point apparatus (e.g., Mel-Temp, Stuart SMP10, or similar)

Spatula

Mortar and pestle (optional, for grinding coarse crystals)

Watch glass

Procedure:

e Sample Preparation:

o Ensure the methyl 4-formylbenzoate sample is completely dry. If necessary, dry the
sample in a desiccator or a vacuum oven at a temperature below its melting point.

o If the sample consists of large crystals, gently grind it into a fine powder using a mortar
and pestle. This ensures uniform packing and heat transfer.

e Loading the Capillary Tube:

o Place a small amount of the powdered sample on a clean, dry watch glass.

o Invert a capillary tube and press the open end into the powder to collect a small amount of
the sample.
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o Tap the sealed end of the capillary tube gently on a hard surface to pack the powder
down. Alternatively, drop the tube through a long glass tube onto the benchtop to facilitate
packing.

o The final packed sample height in the capillary tube should be approximately 2-4 mm.
e Setting up the Apparatus:
o Place the loaded capillary tube into the sample holder of the melting point apparatus.

o Set the starting temperature on the apparatus to approximately 10-15 °C below the
expected melting point (e.g., set to 45 °C).

e Melting Point Determination:

o Turn on the heater and observe the sample through the magnifying lens.

o Rapid Heating (Initial Run): For an unknown sample, it is common to perform a rapid
heating run (10-20 °C/min) to get an approximate melting range.

o Slow Heating (Accurate Determination): For an accurate measurement, set the heating
rate to 1-2 °C per minute once the temperature is within 10 °C of the expected melting
point.

o Record T1: Note the temperature at which the first drop of liquid appears.

o Record T2: Note the temperature at which the entire sample has completely melted into a
clear liquid.

o The melting point is reported as the range from T1 to Ta.

e Post-Measurement:

o Allow the apparatus to cool down before performing another measurement.

o Dispose of the used capillary tube in an appropriate glass waste container. Never reuse a
capillary tube.
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Visualization of Experimental Workflow

The logical flow of the melting point determination protocol can be visualized as follows.

Sample Preparation

Dry Sample

:

Grind to Fine Powder

CapillaniLoading

Load Capillary Tube

:

Pack Sample (2-4 mm)

Measuiement

Insert Tube into Apparatus

l

Heat Slowly (1-2 °C/min)

l

Observe Sample

Data Recordi

Record T1
(First Liquid Drop)

Record T2
(Completely Liquid)

Report Melting Range
(T1-T2)
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Workflow for Melting Point Determination.

Safety and Handling

According to safety data sheets, methyl 4-formylbenzoate is considered a hazardous
substance.[8] It may be harmful if swallowed, inhaled, or comes into contact with skin, and can
cause irritation to the eyes, skin, and respiratory system.[8]

e Personal Protective Equipment (PPE): Always wear safety glasses, gloves, and a lab coat
when handling this chemical. Use a dust mask or work in a well-ventilated area to avoid
inhaling the powder.

» Handling: Avoid creating dust.[8] Keep away from strong oxidizing agents.[2]

» Storage: Store in a tightly closed container in a cool, dry place below +30°C.[2][6]

Conclusion

The melting point of methyl 4-formylbenzoate is a critical parameter for its identification and
purity assessment. Reported values consistently fall within the 56-64 °C range. Accurate
determination using a standardized capillary method, as detailed in this guide, is essential for
researchers in organic synthesis and drug development to ensure the quality and integrity of
their materials. Proper adherence to safety protocols is mandatory when handling this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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